Cas no 17282-40-5 (1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide)

• Product Name: 1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide
• CAS No: 17282-40-5
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• MDL: MFCD00463694
• CID: 143786
• PubChem ID: 87028
• Update Time: 2025-05-19

1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide Chemical and Physical Properties

Names and Identifiers

• N-(ethoxycarbonylmethyl)-pyridinium bromide
• 1-(2-Ethoxy-2-oxoethyl)pyridin-1-ium bromide
• 1-(2-Ethoxy-2-oxoethyl)pyridinium bromide
• Pyridinium,1-(2-ethoxy-2-oxoethyl)-, bromide (1:1)
• ethyl 2-pyridin-1-ium-1-ylacetate,bromide
• Pyridinium-1-acetic acid ethyl·bromide
• 1-(ethoxycarbonylmethyl)-pyridiniubromide
• 1-(2-Oxo-2-ethoxyethyl)pyridinium·bromide
• 1-(Ethoxycarbonylmethyl)pyridinium·bromide
• PyridiniuM, 1-(2-ethoxy-2-oxoethyl)-, broMide
• Carbethoxymethylpyridinium bromide
• Ethoxycarbonylmethylpyridinium bromide
• Pyridinium, 1-(ethoxycarbonylmethyl)-, bromide
• N-(Ethoxycarbonylmethyl)pyridinium Bromide
• ethyl 2-pyridin-1-ium-1-ylacetate bromide
• ethoxyoxoethylpyridiniumbromide
• Pyrid
• 1-ethoxycarbonylmethylpyridinium bromide
• CS-0151874
• FT-0637522
• Pyridinium, bromide, ethyl ester
• SCHEMBL344154
• (Carbethoxymethyl)pyridinium bromide
• 17282-40-5
• WLN: T6KJ A1VO2 &Q &E
• DTXSID80938216
• A811448
• NSC-75239
• 1-(2-ethoxy-2-oxoethyl)pyridin-1-iumbromide
• NSC 75239
• C73314
• 5F-032
• Pyridinium, 1-(carboxymethyl)-, bromide, ethyl ester
• ethyl 2-pyridin-1-ium-1-ylacetate;bromide
• AKOS005070645
• PXBOIFNOMWXDFC-UHFFFAOYSA-M
• MFCD00463694
• N-ethoxycarbonylmethylpyridinium bromide
• NSC75239
• SY110028
• J-503005
• DB-043915
• 1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide

• MDL： MFCD00463694
• Inchi： 1S/C9H12NO2.BrH/c1-2-12-9(11)8-10-6-4-3-5-7-10;/h3-7H,2,8H2,1H3;1H/q+1;/p-1
• InChI Key： PXBOIFNOMWXDFC-UHFFFAOYSA-M
• SMILES： [Br-].O(CC)C(C[N+]1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.00500
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2

Experimental Properties

• Melting Point: 137-139°C
• PSA: 30.18000
• LogP: -2.45880

1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide

Professional Introduction to 1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide (CAS No. 17282-40-5)

1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide, a compound with the chemical identifier CAS No. 17282-40-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyridinium core and ethoxyacetoxy side chain, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide consists of a pyridinium ring substituted with a bromide ion and an ethoxyacetoxy group at the 2-position. This arrangement imparts a high degree of reactivity, making it a versatile building block for synthesizing more complex molecules. The pyridinium moiety, known for its ability to form stable coordination complexes with various biomolecules, has been extensively studied for its potential applications in drug design and delivery systems.

In recent years, the compound has been explored in the context of medicinal chemistry for its ability to modulate biological pathways. Specifically, research has focused on its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The ethoxyacetoxy group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets.

One of the most compelling aspects of 1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide is its role in the development of prodrugs. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The structural features of this compound make it an ideal candidate for prodrug design due to its stability in circulation and subsequent conversion into active therapeutic agents upon metabolic activation. This approach has been particularly promising in enhancing drug bioavailability and reducing side effects.

Recent studies have also highlighted the compound's utility in the field of materials science. The pyridinium group's ability to form hydrogen bonds and coordinate with metal ions has led to investigations into its use as a ligand in catalytic systems. These studies suggest that 1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide could be employed in asymmetric synthesis, where it helps to direct reactions towards enantiomerically pure products—a crucial requirement for many pharmaceuticals.

The synthesis of 1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also open up new possibilities for further functionalization.

In conclusion, 1-(2-Ethoxy-2-oxoethyl)pyridinium Bromide (CAS No. 17282-40-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable its use as an intermediate in drug synthesis, prodrug development, and catalytic systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical biology and medicinal chemistry.